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Compound of Interest

Compound Name: Dimethyl suberate

Cat. No.: B158621

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dimethyl suberate
(CAS No. 1732-09-8), a diester commonly utilized as an intermediate in organic synthesis and
in the formulation of various materials.[1][2][3] Adherence to the following protocols is critical to
ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

Dimethyl suberate is a clear, colorless to light yellow liquid.[1][4][5] A summary of its key
physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Dimethyl Suberate
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Property Value Reference(s)

Molecular Formula C10H1804 [1][6]

Molecular Weight 202.25 g/mol [1][7]
Clear, colorless to very light

Appearance o [11[4115]
yellow liquid

Odor Odorless to mild, pleasant odor  [2][8][9]

. . 268 °C (514.4 °F) at 760

Boiling Point [11151I8]
mmHg

Melting Point -1.6°C [3]

Flash Point > 110 °C (> 230 °F) [3][4]

Density 1.014 g/mL at 25 °C [1]
Limited solubility in water.

Solubility Soluble in organic solvents like  [2][10]

ethanol and ether.

Vapor Pressure

0.00789 mmHg at 25°C

[3]

Refractive Index

n20/D 1.432

[1]

Hazard Identification and Toxicology

While not classified as a hazardous substance under GHS standards, Dimethyl suberate may

cause mild irritation to the skin, eyes, and respiratory tract.[6][11] The toxicological properties of

this chemical have not been fully investigated.[4] Therefore, caution is advised, and exposure

should be minimized.

Potential Health Effects:[4]

o Eye Contact: May cause eye irritation.

o Skin Contact: May cause skin irritation. Repeated contact may lead to dryness or cracking.

[6]
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 Inhalation: Inhalation of high concentrations of vapor or mist may cause respiratory tract
irritation.[4][6]

 Ingestion: May cause irritation of the digestive tract.[4]

Toxicological Data Summary:

Test Result Reference(s)

LD50/LC50 Not available [4]

) o Not listed by ACGIH, IARC,
Carcinogenicity NTP, or CA Prop 65 [4]

Safe Handling and Storage Protocols
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Dimethyl suberate to determine the
appropriate level of PPE. The following diagram outlines the recommended PPE.

Personal PM Equipmem\(ﬂ\E)for Dimethyl Suberate\

Respiratory Protection
(Use in well-ventilated area.
Respirator may be needed for large spills or poor ventilation.)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Dimethyl suberate.

Engineering Controls

e Work should be conducted in a well-ventilated area.[6]

 Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[4]

Handling Procedures
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e Preparation:

o Ensure all necessary PPE is donned correctly.

o Verify that the work area is clean and free of incompatible materials.

o Confirm the location and functionality of the nearest eyewash station and safety shower.
» Dispensing and Use:

o Avoid contact with eyes, skin, and clothing.[4]

o Do not breathe vapors or mists.[6]

o Keep the container tightly closed when not in use.[4]

o Wash hands thoroughly after handling.[4]

Storage

» Store in a cool, dry, well-ventilated area away from incompatible substances.[4] The
recommended storage temperature is between 2-8°C.[11]

o Keep containers tightly closed to prevent contamination and evaporation.[6]

¢ Incompatible materials include strong oxidizing agents, acids, and bases.[4][6][11]

Emergency Procedures

The following flowchart details the appropriate first aid and emergency response measures.
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Exposure Event First Aid Measures

> Do NOT induce vomiting.
Rinse mouth and drink 2-4 cups of milk or water.

—
Rinse eyes with plenty of water for at least 15 minutes.
Remove contact lenses if present.
Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Move to fresh air.
If breathing is difficult, give oxygen.

Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to Dimethyl suberate.

Accidental Release Measures

o Small Spills:
o Ensure adequate ventilation.[4]

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,
or earth.[4][6]

o Place the absorbed material into a suitable, labeled container for disposal.[4][6]
o Large Spills:

o Evacuate the area.

o Prevent the spill from entering drains or waterways.[6][11]

o Follow the containment and cleanup procedures for a small spill, using non-sparking tools
if necessary.
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Fire-Fighting Measures

» Dimethyl suberate is combustible.[11]

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[4][8][9]

» Firefighter Protection: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear.[4][8]

e Hazardous Combustion Products: Thermal decomposition may produce carbon monoxide
and carbon dioxide.[4][8]

Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[4][8]
» Conditions to Avoid: Excess heat and incompatible materials.[4]
e Incompatible Materials: Strong oxidizing agents, acids, and bases.[4][8][11]

e Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed
during combustion.[4][8]

e Hazardous Polymerization: Has not been reported to occur.[4][8]

Disposal Considerations

Dispose of Dimethyl suberate and any contaminated materials in accordance with all
applicable local, state, and federal regulations.[6][11] Do not allow the product to enter drains.
[11]

This technical guide is intended to provide comprehensive safety information for the handling of
Dimethyl suberate. It is imperative that all personnel are thoroughly trained on these
procedures before working with this chemical. Always refer to the most current Safety Data
Sheet (SDS) for the most up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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